11-Hydroxyyohimbine
11-Hydroxyyohimbine
Brand Name:
Vulcanchem
CAS No.:
140405-13-6
VCID:
VC21160505
InChI:
InChI=1S/C21H26N2O4/c1-27-21(26)19-15-9-17-20-14(13-4-3-12(24)8-16(13)22-20)6-7-23(17)10-11(15)2-5-18(19)25/h3-4,8,11,15,17-19,22,24-25H,2,5-7,9-10H2,1H3/t11-,15-,17-,18-,19+/m0/s1
SMILES:
COC(=O)C1C(CCC2C1CC3C4=C(CCN3C2)C5=C(N4)C=C(C=C5)O)O
Molecular Formula:
C21H26N2O4
Molecular Weight:
370.4 g/mol
11-Hydroxyyohimbine
CAS No.: 140405-13-6
Cat. No.: VC21160505
Molecular Formula: C21H26N2O4
Molecular Weight: 370.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 140405-13-6 |
|---|---|
| Molecular Formula | C21H26N2O4 |
| Molecular Weight | 370.4 g/mol |
| IUPAC Name | methyl (1S,15R,18S,19R,20S)-6,18-dihydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate |
| Standard InChI | InChI=1S/C21H26N2O4/c1-27-21(26)19-15-9-17-20-14(13-4-3-12(24)8-16(13)22-20)6-7-23(17)10-11(15)2-5-18(19)25/h3-4,8,11,15,17-19,22,24-25H,2,5-7,9-10H2,1H3/t11-,15-,17-,18-,19+/m0/s1 |
| Standard InChI Key | MIUYYRGOYGWVDO-JHZUCGOESA-N |
| Isomeric SMILES | COC(=O)[C@H]1[C@H](CC[C@@H]2[C@@H]1C[C@H]3C4=C(CCN3C2)C5=C(N4)C=C(C=C5)O)O |
| SMILES | COC(=O)C1C(CCC2C1CC3C4=C(CCN3C2)C5=C(N4)C=C(C=C5)O)O |
| Canonical SMILES | COC(=O)C1C(CCC2C1CC3C4=C(CCN3C2)C5=C(N4)C=C(C=C5)O)O |
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